1-Butoxy-3-fluorobenzene
Overview
Description
1-Butoxy-3-fluorobenzene is a chemical compound with the molecular formula C10H13FO . It is a derivative of fluorobenzene, which is an aryl fluoride and the simplest of the fluorobenzenes . Fluorobenzene is a colorless liquid and is a precursor to many fluorophenyl compounds .
Synthesis Analysis
The synthesis of this compound could potentially involve the reaction of organometallic reagents with boranes . Protodeboronation of alkyl boronic esters has been reported, which could be a potential pathway for the synthesis of this compound .Molecular Structure Analysis
This compound contains a total of 25 bonds, including 12 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 ether (aromatic) . The molecular structure of this compound can be analyzed using 19F NMR, which can provide a wealth of molecular structure information as well as its associated chemical environment .Chemical Reactions Analysis
The chemical reactions involving this compound could potentially involve electrophilic aromatic substitution reactions . The Suzuki–Miyaura coupling reaction, which involves the reaction of organoboron compounds with electrophiles, could also be relevant .Physical And Chemical Properties Analysis
The physical properties of this compound would include characteristics such as density, color, hardness, melting and boiling points, and electrical conductivity . Its chemical properties would include its reactivity, flammability, and susceptibility to corrosion .Mechanism of Action
The mechanism of action of 1-Butoxy-3-fluorobenzene is not fully understood. However, it is known that the fluorine atom in the molecule can form hydrogen bonds with other molecules, which can affect the physical and chemical properties of the compound. Moreover, the butoxy group in the molecule can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known that fluorobenzenes, in general, can have toxic effects on living organisms. Therefore, caution should be exercised when handling this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Butoxy-3-fluorobenzene in lab experiments include its high purity, availability, and low cost. It can also be easily synthesized using different methods. However, the limitations include its potential toxicity and the need for proper safety measures when handling the compound.
Future Directions
There are several future directions of research on 1-Butoxy-3-fluorobenzene. One direction is to study its potential applications in the pharmaceutical industry, such as its use as a starting material for the synthesis of new drugs. Another direction is to investigate its toxicity and potential health effects on living organisms. Moreover, the development of new synthetic methods for the compound can also be explored to increase the yield and purity of the product.
Scientific Research Applications
1-Butoxy-3-fluorobenzene is used in various scientific research applications. It is used as a starting material for the synthesis of other fluorobenzenes, which have important applications in the pharmaceutical industry. It is also used as a solvent in organic synthesis and as a reagent in analytical chemistry. Moreover, this compound is used as a reference standard in gas chromatography-mass spectrometry (GC-MS) analysis.
properties
IUPAC Name |
1-butoxy-3-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FO/c1-2-3-7-12-10-6-4-5-9(11)8-10/h4-6,8H,2-3,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZHIQHQLPOHREE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC(=CC=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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